Cas no 2092091-03-5 (5-(iodomethyl)-5-methylimidazolidine-2,4-dione)
5-(iodomethyl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 2,4-Imidazolidinedione, 5-(iodomethyl)-5-methyl-
- 5-(iodomethyl)-5-methylimidazolidine-2,4-dione
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- MDL: MFCD30625664
- Inchi: 1S/C5H7IN2O2/c1-5(2-6)3(9)7-4(10)8-5/h2H2,1H3,(H2,7,8,9,10)
- InChI Key: MGVJJTCUDJVVPV-UHFFFAOYSA-N
- SMILES: C1(=O)NC(CI)(C)C(=O)N1
5-(iodomethyl)-5-methylimidazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307539-1.0g |
5-(iodomethyl)-5-methylimidazolidine-2,4-dione |
2092091-03-5 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-307539-1g |
5-(iodomethyl)-5-methylimidazolidine-2,4-dione |
2092091-03-5 | 1g |
$0.0 | 2023-09-05 |
5-(iodomethyl)-5-methylimidazolidine-2,4-dione Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-(iodomethyl)-5-methylimidazolidine-2,4-dione
Comprehensive Overview of 5-(iodomethyl)-5-methylimidazolidine-2,4-dione (CAS No. 2092091-03-5)
5-(iodomethyl)-5-methylimidazolidine-2,4-dione (CAS No. 2092091-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This iodinated derivative of imidazolidine-2,4-dione is particularly notable for its potential applications in drug development, especially in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in creating novel therapeutic agents, given its reactive iodomethyl group, which allows for further functionalization.
The compound's molecular structure, featuring a 5-methylimidazolidine-2,4-dione core, makes it a versatile intermediate in organic synthesis. Its iodomethyl substituent provides a handle for cross-coupling reactions, a topic highly searched in modern synthetic chemistry forums. This reactivity aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and improve atom economy. The compound's potential role in click chemistry applications is another area of growing interest, as it can participate in modular reactions to build complex molecules.
In the context of drug discovery, 5-(iodomethyl)-5-methylimidazolidine-2,4-dione is being investigated for its ability to serve as a building block for small-molecule therapeutics. Its structural motif is reminiscent of hydantoin derivatives, which are known for their diverse biological activities. This connection has led to increased searches for "imidazolidine-dione derivatives in medicine" and "iodinated compounds in drug design," reflecting the compound's relevance in contemporary research. The presence of iodine also makes it a candidate for radiopharmaceuticals, a hot topic in precision medicine.
From a synthetic perspective, the compound's stability and solubility properties are frequently discussed in chemical forums and research publications. Its CAS No. 2092091-03-5 is often queried in databases like SciFinder and Reaxys, highlighting its importance as a reference material. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques—two trending methodologies in modern labs—further enhances its appeal. These techniques align with the broader demand for time-efficient and scalable synthetic routes.
Another area of interest is the compound's potential role in material science. Its ability to form stable crystalline structures has prompted investigations into its use in molecular imprinting and supramolecular chemistry. These applications are particularly relevant to the development of sensors and catalysts, topics that frequently appear in academic and industrial research queries. The compound's iodine atom also offers opportunities for X-ray crystallography studies, a technique widely used in structural elucidation.
Safety and handling of 5-(iodomethyl)-5-methylimidazolidine-2,4-dione are also common search queries, reflecting the broader emphasis on laboratory safety protocols. While the compound is not classified as hazardous under standard regulations, proper storage and handling are essential to maintain its integrity. This aligns with the increasing focus on responsible chemical management in both academic and industrial settings.
In summary, 5-(iodomethyl)-5-methylimidazolidine-2,4-dione (CAS No. 2092091-03-5) is a multifaceted compound with significant potential in pharmaceutical research, organic synthesis, and material science. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring cutting-edge applications in these fields. As research continues to evolve, this compound is likely to remain a subject of interest for its diverse and innovative uses.
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